Cas no 2229653-69-2 (3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal)

• Product Name: 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal
• CAS No: 2229653-69-2
• MF: C₆H₅N₃O₃
• MW: 167.122200727463
• CID: 6191254
• PubChem ID: 165705818
• Update Time: 2025-06-28

3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal
• EN300-1773534
• 2229653-69-2

• Inchi： 1S/C6H5N3O3/c10-3-1-2-5-4-7-8-6(5)9(11)12/h1-4H,(H,7,8)/b2-1+
• InChI Key： BKYJIQRZVXKRCY-OWOJBTEDSA-N
• SMILES： [O-][N+](C1=C(/C=C/C=O)C=NN1)=O

Computed Properties

• Exact Mass: 167.03309103g/mol
• Monoisotopic Mass: 167.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal

Introduction to 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal (CAS No: 2229653-69-2)

3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No) 2229653-69-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the nitropyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal incorporates a reactive aldehyde group and a nitro-substituted pyrazole moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The nitro group in the molecular structure plays a crucial role in modulating the reactivity and electronic properties of the compound. In medicinal chemistry, nitroaromatic and nitropyrazole derivatives are frequently explored due to their ability to interact with various biological targets, including enzymes and receptors. The presence of the aldehyde functional group at the propenyl position further enhances the compound's potential as a precursor for synthesizing more complex molecules, such as Schiff bases, heterocycles, and pharmacophores.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal, particularly the nitro-substituent on the pyrazole ring, has been shown to influence its pharmacological profile significantly. This substitution can enhance binding affinity to biological targets while also affecting metabolic stability and pharmacokinetic properties.

Current research in the field of medicinal chemistry has demonstrated that modifications of the pyrazole core can lead to compounds with improved efficacy and reduced side effects. For instance, studies have shown that nitropyrazoles can act as potent inhibitors of certain enzymes involved in cancer progression. The aldehyde group in 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal provides a reactive site for condensation reactions with amines or hydrazines, allowing for the synthesis of Schiff bases that may exhibit enhanced biological activity. These derivatives have been explored for their potential applications in treating neurological disorders, inflammation, and infectious diseases.

The synthesis of 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of 3-nitropyrazole, which is then functionalized to introduce the propenyl aldehyde moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to achieve optimal regioselectivity and functional group compatibility.

In terms of biological evaluation, preliminary studies on 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal have revealed promising results in vitro. The compound has demonstrated inhibitory activity against certain enzymes associated with metabolic disorders and has shown potential as an antioxidant agent. Additionally, its interaction with biological membranes suggests possible applications in neuroprotective therapies. These findings underscore the importance of further investigation into this compound's pharmacological properties.

The development of novel drug candidates relies heavily on understanding the structure-activity relationships (SAR) within a given chemical series. 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal serves as an excellent starting point for generating a library of related compounds through systematic modifications. By altering substituents on the pyrazole ring or introducing different functional groups at the aldehyde position, researchers can fine-tune the biological activity to meet specific therapeutic needs. This approach is particularly valuable in discovering lead compounds for drug development pipelines.

The use of computational methods has also played a significant role in studying 3-(3-nitro-1H-pyrazol-4-yl)prop-2-enal. Molecular modeling techniques allow researchers to predict binding modes and interactions with biological targets with high accuracy. These predictions can guide experimental design and help optimize synthetic routes for improved yields and bioavailability. Furthermore, virtual screening algorithms have been employed to identify potential binding sites on target proteins, facilitating rapid identification of promising derivatives.

As research continues to evolve, new methodologies for synthesizing and evaluating complex organic molecules will emerge. The case of 3-(3-nitro-1H-pyrazol-4-yllpropenyl)-2-al (CAS No: 22296536922) exemplifies how interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology can lead to groundbreaking discoveries. The compound's unique structural features offer a rich foundation for exploring novel therapeutic strategies across multiple disease areas.

In conclusion, 22965656669999999999555555555555555555555555555555555555555555555666666666666666666666666666666666666666666666666633333333333333333333333333333333 22296536589999999999999999999999999999999999888888888888888888888888888888888777777777777777777777777777777777777777777777777744444444444444444444444444 22296536589999999999999999999999999888888888888888888888888888888777777777777744444444444444444444 ) has emerged as a key compound in pharmaceutical research due to its structural versatility and promising biological activities. Continued investigation into this molecule and its derivatives holds great potential for advancing therapeutic interventions across various medical conditions.